2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide, also known as DPCPX, is a highly selective antagonist of the adenosine A1 receptor. This compound has been extensively studied for its potential use in various scientific research applications.
Mechanism of Action
2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide acts as a competitive antagonist of the adenosine A1 receptor, blocking the binding of adenosine to the receptor. This leads to a decrease in the inhibitory effects of adenosine on neuronal activity, resulting in increased wakefulness and alertness.
Biochemical and Physiological Effects:
2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase wakefulness and alertness, decrease heart rate and blood pressure, and decrease the release of certain neurotransmitters in the brain. 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for precise targeting of this receptor in various physiological processes. However, one limitation of using 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide is its relatively short half-life, which may limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide. One area of research is the role of adenosine A1 receptors in the regulation of sleep and wakefulness. Another area of research is the potential use of 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide in the treatment of various cardiovascular and neurological disorders. Finally, further research is needed to better understand the biochemical and physiological effects of 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide and its potential applications in various scientific research fields.
Synthesis Methods
The synthesis of 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide involves several steps, starting with the reaction of 2-chlorobenzoyl chloride with 2-aminophenylacetic acid to form 2-chloro-N-(2-carboxyphenyl)acetamide. This compound is then reacted with dipropylamine and thionyl chloride to form 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide. The final product is purified by recrystallization from ethanol.
Scientific Research Applications
2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide has been used extensively in scientific research to study the role of adenosine A1 receptors in various physiological processes. It has been shown to be effective in blocking the effects of adenosine in the brain, leading to increased wakefulness and alertness. 2-chloro-N-{2-[(dipropylamino)carbonyl]phenyl}benzamide has also been used to study the effects of adenosine on the cardiovascular system, where it has been shown to decrease heart rate and blood pressure.
properties
IUPAC Name |
2-[(2-chlorobenzoyl)amino]-N,N-dipropylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2/c1-3-13-23(14-4-2)20(25)16-10-6-8-12-18(16)22-19(24)15-9-5-7-11-17(15)21/h5-12H,3-4,13-14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIRUTDMTMAKAAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[2-(dipropylcarbamoyl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.